Cas no 1807035-82-0 (Ethyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate)

• Product Name: Ethyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate
• CAS No: 1807035-82-0
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4808249
• Update Time: 2025-05-28

Ethyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate

• Inchi： 1S/C9H8ClF2NO3/c1-2-16-9(15)5-6(10)4(14)3-13-7(5)8(11)12/h3,8,14H,2H2,1H3
• InChI Key： MZTGFXUWIBEPLM-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(F)F)C=1C(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate

Recent Advances in the Study of Ethyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate (CAS: 1807035-82-0)

Ethyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate (CAS: 1807035-82-0) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in the areas of antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, biological activities, and potential therapeutic implications.

The compound's unique structural features, including the difluoromethyl and hydroxyl groups, make it a valuable scaffold for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its role as a key intermediate in the synthesis of potent kinase inhibitors. Researchers utilized Ethyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate to develop a series of compounds targeting aberrant kinase activity in cancer cells, with several derivatives showing promising in vitro activity against non-small cell lung cancer (NSCLC) cell lines.

In addition to its applications in oncology, recent investigations have explored the antimicrobial potential of derivatives synthesized from this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel pyridine-based antimicrobial agents using Ethyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate as a starting material. These derivatives exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli.

The synthetic accessibility of Ethyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate has also been a focus of recent research. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, addressing previous challenges related to yield and purity. The new protocol employs a one-pot, multi-step sequence that significantly improves the overall efficiency of the synthesis, making it more suitable for industrial-scale production.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of derivatives based on this scaffold. Density functional theory (DFT) calculations and molecular docking simulations have revealed how structural modifications of Ethyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate can influence binding affinity to various biological targets. These findings, published in a 2024 issue of Journal of Chemical Information and Modeling, are guiding the rational design of next-generation therapeutics.

Looking ahead, researchers are particularly interested in exploring the potential of Ethyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate in targeted drug delivery systems. Preliminary studies suggest that modifications to its structure could enable conjugation with nanoparticles or antibody-drug conjugates (ADCs), opening new possibilities for precision medicine approaches. However, further pharmacokinetic and toxicological studies will be necessary to fully evaluate its clinical potential.

In conclusion, Ethyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate (CAS: 1807035-82-0) continues to emerge as a valuable building block in medicinal chemistry. Its versatility in drug discovery, combined with recent advances in synthetic methodologies and biological evaluation, positions it as a compound of significant interest for future pharmaceutical development. Ongoing research is expected to further elucidate its therapeutic potential and expand its applications in addressing unmet medical needs.